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Compound of Interest

Compound Name: L-Glutamine-13C5,15N2

Cat. No.: B3326793

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of L-
Glutamine-13Cs,°Nz2, a stable isotope-labeled compound crucial for metabolic research. This
document details the product specifications from various suppliers, outlines a comprehensive
experimental protocol for its use in metabolic flux analysis, and visualizes key metabolic
pathways involving glutamine.

Commercial Availability and Specifications

L-Glutamine-13Cs,1°Nz is a hon-essential amino acid where all five carbon atoms are replaced
with the stable isotope 13C, and both nitrogen atoms are replaced with the stable isotope °N.
This labeling makes it an invaluable tracer for studying a wide range of metabolic processes
without the concerns of radioactivity. Several chemical suppliers offer this compound with high
isotopic and chemical purity, making it suitable for sensitive analytical techniques such as mass
spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Below is a summary of the typical product specifications available from leading commercial
suppliers.

Supplier Product Specifications
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Catalog
. . Molecular
) Number Isotopic Chemical ) CAS
Supplier . . Formula Weight (
(Example  Purity Purity Number
g/mol )
)
98 atom % H215N13CO(
Sigma- 13C, 98 13CH2)213C 285978-14-
) 607983 >95% (CP) 153.09
Aldrich atom % H(*>NH2)13 5
15N CO2z2H
Cambridge
H2NCO(C
Isotope CNLM- 99% 13C, 285978-14-
) =>98% H2)2CH(*N 153.10
Laboratorie  1275-H 99% >N 5
H2)COOH
S, Inc.
DC Not Not 13CsH101°N 285978-14-
] DC48460 B N 153.09
Chemicals specified specified 203 5
MedchemE  HY- Not Not 285978-14-
N 98.0% N 153.09
Xpress N0390S6 specified specified 5
Cenmed CO007B- Not [13C]5H10[ 285978-14-
) N >98.0% 153.09
Enterprises 364546 specified 15N]203 5
CCN1000P  Not Not Not Not
CortecNet » 98% . . -
01 specified specified specified specified

Physical and Chemical Properties

Property Value
Appearance Solid/Powder
Melting Point 185 °C (decomposes)[1]

Optical Activity

[0]25/D +33.0°, ¢ =2in 5 M HCI[1]

Storage

Room temperature or -20°C for long-term

storage[2]
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Experimental Protocol: *C, *>N-Glutamine Tracer
Analysis in Cultured Cells

This protocol outlines a typical workflow for a stable isotope tracer experiment using L-
Glutamine-13Cs,15N2 to investigate glutamine metabolism in a cell culture model.

Experimental Workflow Diagram
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Experimental workflow for tracer analysis.
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Detailed Methodologies

1. Cell Seeding and Culture:

o Seed cells in appropriate culture vessels (e.g., 6-well plates or 10 cm dishes) at a density
that will ensure they are in the exponential growth phase at the time of the experiment.

e Culture cells in standard growth medium until they reach the desired confluency (typically 70-
80%).

2. Preparation of Isotope-Labeled Medium:
e Prepare a custom growth medium that is deficient in glutamine.

o Reconstitute the L-Glutamine-13Cs,>Nz2 to the desired final concentration (e.g., 2 mM) in the
glutamine-free medium.

o Ensure all other medium components (e.g., glucose, serum, antibiotics) are consistent with
the standard growth medium.

3. Media Exchange:
o Aspirate the standard growth medium from the cultured cells.

o Gently wash the cells once with pre-warmed phosphate-buffered saline (PBS) to remove any
residual unlabeled glutamine.

e Add the pre-warmed isotope-labeled medium to the cells.
4. Time-Course Incubation:

 Incubate the cells in the isotope-labeled medium for a predetermined time course (e.g., 0, 1,
4, 8, 24 hours) to monitor the incorporation of the stable isotopes into downstream
metabolites. The optimal time points will depend on the specific metabolic pathways and cell
type being investigated.

5. Cell Harvesting:
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At each time point, rapidly aspirate the labeled medium.
Immediately wash the cells with ice-cold PBS to quench metabolic activity.

For adherent cells, scrape them into a pre-chilled tube. For suspension cells, pellet them by
centrifugation at a low speed.

. Metabolite Extraction:
Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cell pellet or plate.
Vortex or scrape thoroughly to ensure complete lysis and extraction.
Centrifuge at high speed to pellet cellular debris.
Collect the supernatant containing the extracted metabolites.
. LC-MS/MS Analysis:

Analyze the metabolite extracts using a liquid chromatography-tandem mass spectrometry
(LC-MS/MS) system.

Develop a targeted method to detect and quantify the mass isotopologues of glutamine and
its downstream metabolites (e.g., glutamate, a-ketoglutarate, other amino acids, and TCA
cycle intermediates).

. Data Analysis and Interpretation:

Process the raw LC-MS/MS data to determine the fractional enrichment of 13C and °N in
each metabolite at each time point.

Use this data to calculate metabolic flux rates and elucidate the contributions of glutamine to
various metabolic pathways.

Key Signaling Pathways in Glutamine Metabolism

Glutamine plays a central role in cellular metabolism, contributing to energy production,
biosynthesis, and redox balance. The following diagrams illustrate the primary metabolic fates
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of glutamine.
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Overview of the glutaminolysis pathway.

Glutamine is transported into the cell and subsequently into the mitochondria. In the
mitochondrial matrix, glutaminase (GLS) converts glutamine to glutamate. Glutamate is then
converted to the tricarboxylic acid (TCA) cycle intermediate a-ketoglutarate by either glutamate
dehydrogenase (GDH) or a transaminase (TA).

Anaplerotic and Biosynthetic Roles of Glutamine
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Anaplerotic and biosynthetic fates of glutamine.

Glutamine-derived a-ketoglutarate replenishes the TCA cycle, a process known as anaplerosis.
In the cytosol, the amide nitrogen of glutamine is a key donor for nucleotide biosynthesis. The
carbon skeleton of glutamine, via glutamate, contributes to the synthesis of other non-essential
amino acids and the antioxidant glutathione.

This technical guide provides a foundational understanding of the commercial landscape and
practical application of L-Glutamine-13Cs,1°Nz for researchers in the life sciences. The provided
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data and protocols serve as a starting point for designing and executing robust metabolic tracer
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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